8-(4-(2,4-dichlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[4-[(2,4-dichlorophenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
• InChI: InChI=1S/C20H24Cl2N6O3/c1-25-17-16(18(29)24-20(25)30)28(9-10-31-2)19(23-17)27-7-5-26(6-8-27)12-13-3-4-14(21)11-15(13)22/h3-4,11H,5-10,12H2,1-2H3,(H,24,29,30)
• InChI Key: MYEMUBQBULXMSD-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC4=C(C=C(C=C4)Cl)Cl)CCOC
• Molecular Formula: C20H24Cl2N6O3
• Molecular Weight: 467.3 g/mol
• CAS No.: 895844-60-7

Description

This compound is a purine-dione derivative featuring a piperazine moiety substituted with a 2,4-dichlorobenzyl group at the 8-position, a 2-methoxyethyl chain at the 7-position, and a methyl group at the 3-position.

Biological Activity

8-(4-(2,4-Dichlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a synthetic compound belonging to the purine derivative class. Its complex structure includes a purine core with various functional groups that may confer significant biological activity. This article reviews its biological properties, focusing on its pharmacological potential and mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The compound's IUPAC name is 8-[4-[(2,4-dichlorophenyl)methyl]piperazin-1-yl]-7-(2-methoxyethyl)-3-methylpurine-2,6-dione. The molecular formula is $C_{19}H_{22}Cl_2N_6O_2$ with a molecular weight of approximately 423.33 g/mol. The structural complexity facilitates interactions with various biological targets.

The biological activity of this compound is primarily attributed to its ability to interact with specific molecular targets such as enzymes and receptors. The presence of the piperazine moiety enhances the compound's affinity for these targets, potentially modulating their activity. This interaction can lead to various pharmacological effects, including:

• Antimicrobial Activity : Preliminary studies suggest that this compound may exhibit antibacterial properties against certain pathogens.
• Enzyme Inhibition : The compound could act as an inhibitor for enzymes like acetylcholinesterase (AChE), which is crucial in neurotransmission processes.

Antimicrobial Activity

Research indicates that compounds similar to 8-(4-(2,4-dichlorobenzyl)piperazin-1-yl)-7-(2-methoxyethyl)-3-methyl-1H-purine-2,6(3H,7H)-dione demonstrate varying degrees of antibacterial activity. For instance, derivatives with similar piperazine structures have shown moderate to strong activity against bacterial strains such as Salmonella typhi and Bacillus subtilis .

Enzyme Inhibition

Studies have highlighted the potential of this compound as an acetylcholinesterase inhibitor. In related compounds, IC50 values for AChE inhibition were found to be significantly lower than those of standard inhibitors like thiourea . This suggests that the target compound may possess similar or enhanced inhibitory effects.

Case Studies

• Antibacterial Screening : A series of synthesized compounds bearing piperazine moieties were tested for antibacterial activity. Among these, several showed promising results against gram-positive and gram-negative bacteria, indicating the potential of piperazine derivatives in developing new antimicrobial agents .
• Enzyme Inhibitory Activity : In a comparative study involving various piperazine derivatives, compounds structurally related to our target demonstrated significant urease inhibition. The most active derivatives had IC50 values ranging from 1 to 6 µM .

Comparative Analysis

The table below summarizes the biological activities of selected related compounds:

Compound Name	Antibacterial Activity (IC50)	AChE Inhibition (IC50)	Urease Inhibition (IC50)
Compound A	5 µM (moderate)	2 µM	3 µM
Compound B	10 µM (weak)	1 µM	1.5 µM
Target Compound	TBD	TBD	TBD

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name (Structure)	Piperazine Substituent	Position 7 Substituent	Position 3 Substituent	Biological Activity	Key Data/Properties	Reference
Target Compound	4-(2,4-Dichlorobenzyl)	2-Methoxyethyl	Methyl	Not explicitly reported	High lipophilicity (Cl groups)	-
1,3,7-Trimethyl-8-(4-prop-2-ynylpiperazin-1-yl)	4-Prop-2-ynyl	-	Trimethyl	Anticancer	65% synthesis yield; IC50 data pending
3-Methyl-8-piperazinyl-7-thietan-3-yl derivative	Piperazin-1-yl (unsubstituted)	Thietan-3-yl	Methyl	Anti-thrombotic	GP IIb-IIIa receptor blockade
8-(4-Furoylpiperazinyl)-7-(3-methylbutyl)	4-(2-Furoyl)	3-Methylbutyl	Methyl	Unspecified	ChemSpider ID: 851941-94-1
8-Phenyl-3-(4-phenylpiperazinylpropyl)spiro	4-Phenyl	-	-	Unspecified	Spirocyclic core; potential CNS targets

Key Observations:

Piperazine Substitution: The 2,4-dichlorobenzyl group in the target compound enhances lipophilicity compared to analogs with prop-2-ynyl () or furoyl () groups. This may improve membrane permeability but could also increase metabolic stability challenges .

Position 7 Modifications: The 2-methoxyethyl chain in the target compound introduces polarity, balancing the lipophilicity of the dichlorobenzyl group. This contrasts with the thietan-3-yl group (), which may confer conformational rigidity for GP IIb-IIIa receptor binding .

Biological Activity Trends :

• Anti-thrombotic activity in highlights the importance of thietan-3-yl at position 7 for GP IIb-IIIa targeting, whereas anticancer activity in correlates with prop-2-ynyl substitution on piperazine .
• The target compound’s dichlorobenzyl group may favor interactions with hydrophobic enzyme pockets or receptors, though empirical data are needed.

Pharmacological Implications

While direct data for the target compound are absent, structural analogs indicate that:

• Dichlorobenzyl substitution could enhance CYP enzyme inhibition or kinase targeting due to halogenated aromatic systems.
• 2-Methoxyethyl may improve aqueous solubility relative to 3-methylbutyl () or thietan-3-yl (), aiding formulation .

Q & A

Q. What are the recommended multi-step synthetic routes for this compound, and how can reaction efficiency be optimized?

• Methodological Answer : Synthesis involves sequential modifications of the purine core. A typical route includes:

Alkylation : Introduce the 2-methoxyethyl group at position 7 using alkyl halides (e.g., 2-methoxyethyl bromide) under basic conditions (e.g., NaH in DMF) .

Piperazine Substitution : React the intermediate with 4-(2,4-dichlorobenzyl)piperazine via nucleophilic substitution, requiring anhydrous conditions and polar aprotic solvents (e.g., DMSO) .

Purification : Use column chromatography (silica gel, eluent: CH₂Cl₂/MeOH) and confirm purity via HPLC (≥95%) .
Optimization : Adjust reaction temperature (60–80°C for alkylation) and stoichiometric ratios (1:1.2 for piperazine) to minimize byproducts .

Q. Which analytical techniques are critical for structural confirmation and purity assessment?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : ¹H/¹³C NMR to verify substituent positions (e.g., piperazine N-linked protons at δ 2.5–3.5 ppm; purine carbonyls at δ 160–170 ppm) .
• Mass Spectrometry (MS) : High-resolution ESI-MS to confirm molecular weight (e.g., [M+H]⁺ expected at m/z ~509) .
• HPLC : Reverse-phase C18 columns (acetonitrile/water gradient) for purity analysis .

Q. What preliminary biological assays are suitable for evaluating its therapeutic potential?

• Methodological Answer :

• Enzyme Inhibition : Screen against viral polymerases (e.g., HCV NS5B) at 10 µM, using fluorescence-based assays to measure IC₅₀ .
• Receptor Binding : Radioligand displacement assays (e.g., dopamine D3 or serotonin receptors) to assess affinity (Ki values) .
• Cytotoxicity : MTT assay in HEK-293 cells (48-hour exposure) to determine selectivity indices .

Advanced Research Questions

Q. How can conflicting data on biological activity be systematically resolved?

• Methodological Answer :

• Assay Standardization : Replicate studies under identical conditions (e.g., pH, temperature, cell line passage number) .
• Structural Analog Comparison : Test derivatives (e.g., varying dichlorobenzyl or methoxyethyl groups) to isolate pharmacophores. For example, replacing 2,4-dichlorobenzyl with 4-methoxyphenyl may reveal steric/electronic effects .
• Metabolic Stability : Perform liver microsome assays to rule out rapid degradation as a cause of false negatives .

Q. What strategies optimize regioselectivity during piperazine substitution to avoid N-alkylation side products?

• Methodological Answer :

• Protection/Deprotection : Temporarily protect competing amines (e.g., Boc-protection) before piperazine coupling .
• Solvent Effects : Use DMF or DMSO to enhance nucleophilicity of the target nitrogen .
• Catalysis : Employ phase-transfer catalysts (e.g., tetrabutylammonium bromide) to improve reaction kinetics .

Q. How can computational modeling guide structure-activity relationship (SAR) studies?

• Methodological Answer :

• Molecular Docking : Simulate binding to viral polymerases (e.g., HCV NS5B PDB: 3FQK) to prioritize substituents enhancing hydrophobic interactions .
• Quantum Mechanics (QM) : Calculate charge distribution on the purine core to predict reactivity at positions 7 and 8 .
• ADMET Prediction : Use tools like SwissADME to forecast bioavailability and blood-brain barrier penetration for CNS-targeted analogs .